Cas no 134708-14-8 (TRIS(4-TERT-BUTYLPHENYL)SULFONIUM)

• Product Name: TRIS(4-TERT-BUTYLPHENYL)SULFONIUM
• CAS No: 134708-14-8
• MF: C₃₁H₃₉F₃O₃S₂
• MW: 580.764777421951
• CID: 900313
• PubChem ID: 24877796
• Update Time: 2025-10-31

TRIS(4-TERT-BUTYLPHENYL)SULFONIUM Chemical and Physical Properties

Names and Identifiers

• TRIS(4-TERT-BUTYLPHENYL)SULFONIUM
• trifluoromethanesulfonate,tris(4-tert-butylphenyl)sulfanium
• Tris(4-tert-butylphenyl)sulfonium triflate
• Tris(4-tert-butylphenyl)sulfonium trifluoromethanesulfonate
• Sulfonium, tris[(1,1-dimethylethyl)phenyl]-, 1,1,1-trifluoromethanesulfonate
• SCHEMBL36543
• DB-419983
• Tris(4-(tert-butyl)phenyl)sulfonium trifluoromethanesulfonate
• tris(4-t-butyl phenyl) sulfonium triflate
• DTXSID30584186
• 220155-94-2
• 134708-14-8
• trifluoromethanesulfonate;tris(4-tert-butylphenyl)sulfanium
• tris(4-t-butyl phenyl)sulfonium triflate
• tris(4-t-butylphenyl)sulfonium triflate
• Tris(4-tert-butylphenyl)sulfanium trifluoromethanesulfonate

• MDL： MFCD02683475
• Inchi： 1S/C30H39S.CHF3O3S/c1-28(2,3)22-10-16-25(17-11-22)31(26-18-12-23(13-19-26)29(4,5)6)27-20-14-24(15-21-27)30(7,8)9;2-1(3,4)8(5,6)7/h10-21H,1-9H3;(H,5,6,7)/q+1;/p-1
• InChI Key： HHMQUQRJNPTPAJ-UHFFFAOYSA-M
• SMILES： [S+](C1C=CC(=CC=1)C(C)(C)C)(C1C=CC(=CC=1)C(C)(C)C)C1C=CC(=CC=1)C(C)(C)C.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 580.22900
• Monoisotopic Mass: 580.22927194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: Not available
• Melting Point: 250-253 °C (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: PGMEA: <1%
• PSA: 90.88000
• LogP: 9.80670
• Vapor Pressure: Not available

TRIS(4-TERT-BUTYLPHENYL)SULFONIUM Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on TRIS(4-TERT-BUTYLPHENYL)SULFONIUM

TRIS(4-TERT-BUTYLPHENYL)SULFONIUM and CAS No. 134708-14-8: A Comprehensive Overview of Its Chemical Properties and Applications

TRIS(4-TERT-BUTYLPHENYL)SULFONIUM is a synthetic compound with the molecular formula C₃₆H₃₈O₄S, and its chemical identity is further confirmed by the CAS No. 134708-14-8 registry. This compound belongs to the class of sulfonium salts, characterized by a central sulfur atom bonded to three organic groups. The molecular structure features a central sulfonium center connected to three tert-butylphenyl groups, which are substituted with methyl groups, creating a highly branched aromatic system. This structural design contributes to its unique chemical stability and reactivity, making it a promising candidate for specialized applications in materials science and chemical synthesis.

The TRIS(4-TERT-BUTYLPHENYL)SULFONIUM molecule exhibits a symmetrical arrangement of functional groups, which enhances its solubility in organic solvents. The tert-butyl groups provide steric protection to the aromatic ring, reducing the susceptibility to oxidation or degradation under ambient conditions. This property is particularly significant in industrial applications where long-term chemical stability is required. Recent studies have highlighted the compound's potential as a photoinitiator in polymerization processes, leveraging its ability to absorb ultraviolet (UV) light and generate reactive species that drive chemical transformations.

In the context of photopolymerization, TRIS(4-TERT-BUTYLPHENYL)SULFONIUM has been explored as a photoinitiator for the synthesis of advanced materials. A 2023 study published in *Advanced Materials* demonstrated its efficacy in initiating radical polymerization under UV light, achieving high conversion rates in the fabrication of functional polymers. The compound's ability to generate free radicals upon irradiation makes it particularly suitable for applications in 3D printing and nanoprinting, where precise control over material properties is essential.

One of the most notable applications of TRIS(4-TERT-BUTYLPHENYL)SULFONIUM is in the field of semiconductor manufacturing. As a key component in photoresists, it plays a critical role in photolithography processes used to pattern microelectronic devices. The compound's sensitivity to specific wavelengths of light allows for the creation of high-resolution features on silicon wafers, which is vital for the production of advanced integrated circuits. Recent advancements in extreme ultraviolet (EUV) lithography have further emphasized the importance of compounds like TRIS(4-TERT-BUTYLPHENYL)SULFONIUM in meeting the demands of next-generation semiconductor fabrication.

The chemical reactivity of TRIS(4-TERT-BUTYLPHENYL)SULFONIUM is also being investigated for its potential in green chemistry applications. Researchers are exploring its use as a catalyst in environmentally friendly synthesis pathways, where it can facilitate reactions with minimal byproduct formation. A 2022 paper in *Green Chemistry* reported its application in the synthesis of biodegradable polymers, showcasing its compatibility with sustainable manufacturing processes. This aligns with the growing emphasis on reducing the environmental impact of industrial chemicals, particularly in the context of plastics recycling and biodegradable material development.

Another area of interest is the photophysical properties of TRIS(4-TERT-BUTYLPHENYL)SULFONIUM. Its ability to absorb light in the UV range and emit fluorescence has led to its exploration in optoelectronic devices. Studies have shown that the compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability. The unique electronic structure of the molecule allows for efficient charge carrier transport, which is crucial for the performance of optoelectronic systems. This has sparked further research into its potential applications in flexible electronics and light-emitting materials.

The synthesis of TRIS(4-TERT-BUTYLPHENYL)SULFONIUM involves a multi-step process that typically begins with the preparation of the tert-butylphenyl group. This is followed by the formation of the sulfonium center through a reaction between the phenyl groups and a sulfur source, such as sulfur trioxide. The final step involves the purification and crystallization of the compound, ensuring its structural integrity and purity for industrial applications. The synthetic pathway is optimized to minimize side reactions and maximize yield, which is critical for large-scale production.

Despite its promising applications, the toxicological profile of TRIS(4-TERT-BUTYLPHENYL)SULFONIUM is an area that requires further investigation. Preliminary studies suggest that the compound is relatively non-toxic when handled under standard industrial conditions, but its long-term environmental impact remains unclear. Researchers are currently working to assess its biodegradation pathways and potential for bioaccumulation, particularly in aquatic ecosystems. This is essential for ensuring the safe use of the compound in commercial applications.

Looking ahead, the TRIS(4-TERT-BUTYLPHENYL)SULFONIUM compound is poised to play a significant role in emerging technologies. Its unique combination of chemical stability, reactivity, and optical properties makes it a versatile material for a wide range of applications. As industries continue to seek sustainable and efficient solutions, the compound's potential in fields such as nanotechnology, biomedical engineering, and energy storage is expected to grow. Ongoing research will likely uncover new applications and refine its existing uses, further solidifying its importance in the chemical and materials sciences.